Cas no 2171614-36-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2171614-36-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6195759
• PubChem ID: 165875769
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-3-methyloxolane-3-carboxylic acid
• 2171614-36-9
• EN300-1509808

• Inchi： 1S/C26H30N2O7/c1-26(24(30)31)15-34-14-22(26)28-23(29)21(11-12-33-2)27-25(32)35-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SRLLVLZDBSDZCM-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(C(CCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid is a complex organic compound with the CAS number 2171614-36-9. This compound belongs to the class of oxolane derivatives, which are cyclic ethers with a five-membered ring. The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a carboxylic acid moiety. These functional groups make it highly versatile for various applications in organic synthesis, particularly in peptide chemistry and drug delivery systems.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a similar role, ensuring selective reactivity during chemical transformations. The methoxy substituent adds to the compound's hydrophilicity, potentially enhancing its solubility in polar solvents. The oxolane ring contributes to the molecule's stability and rigidity, which are desirable properties in many chemical applications.

Recent studies have highlighted the potential of this compound in the development of bioconjugates and prodrugs. For instance, researchers have explored its use as a linker in the construction of antibody-drug conjugates (ADCs), where its stability and reactivity are advantageous. Additionally, its ability to form stable amide bonds has been leveraged in the synthesis of complex polypeptides with tailored functionalities.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the Fmoc derivative. This is followed by nucleophilic substitution reactions to introduce the methoxy and carboxylic acid groups. The final step involves cyclization to form the oxolane ring, ensuring proper stereochemistry and regioselectivity.

One of the most promising applications of this compound is in the field of drug delivery systems. Its unique combination of functional groups allows for the controlled release of therapeutic agents, making it an ideal candidate for targeted drug delivery. Furthermore, its compatibility with biological systems has been demonstrated in preclinical studies, suggesting its potential for use in human therapeutics.

In terms of safety and environmental impact, this compound has been shown to be relatively stable under physiological conditions. However, further studies are required to fully understand its biodegradation pathways and potential ecological effects.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methyloxolane-3-carboxylic acid is a highly functionalized compound with significant potential in various areas of organic synthesis and drug development. Its unique structure and reactivity make it a valuable tool for researchers seeking to design novel chemical entities with tailored properties.